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Compound of Interest

Compound Name: Pyrazine-2,5-dicarboxylic acid

Cat. No.: B093053 Get Quote

Technical Guide: Pyrazine-2,5-dicarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and applications of Pyrazine-2,5-dicarboxylic acid, a key heterocyclic organic

compound.

Core Properties and Physical Appearance
Pyrazine-2,5-dicarboxylic acid (C₆H₄N₂O₄) is a derivative of pyrazine, presenting as a white

to off-white crystalline solid at room temperature.[1] It is often observed in the form of fine

needles or a powder with minimal odor.[1] As a dicarboxylic acid, its structure features two

carboxylic acid functional groups attached to the pyrazine ring at the 2 and 5 positions. This

substitution pattern contributes to its polarity and solubility characteristics.[1] The compound's

rigid structure and capacity for hydrogen bonding are key factors influencing its physical

properties, such as its high melting point and limited solubility in water.[1]

Quantitative Physicochemical Data
The following table summarizes the key quantitative data for Pyrazine-2,5-dicarboxylic acid.
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Property Value Source

Molecular Formula C₆H₄N₂O₄ --INVALID-LINK--

Molecular Weight 168.11 g/mol --INVALID-LINK--

Melting Point 255-260 °C
--INVALID-LINK--, --INVALID-

LINK--

Melting Point (Dihydrate) 272-277 °C

Boiling Point (Predicted) 466.5 ± 45.0 °C --INVALID-LINK--

Density (Predicted) 1.665 ± 0.06 g/cm³ --INVALID-LINK--

pKa (Predicted) 2.20 ± 0.10 --INVALID-LINK--

Water Solubility Slightly soluble
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 122-05-4 --INVALID-LINK--

Experimental Protocols
Synthesis of Pyrazine-2,5-dicarboxylic Acid via
Oxidation
A common and established method for the synthesis of Pyrazine-2,5-dicarboxylic acid is the

oxidation of 2,5-dimethylpyrazine.[1] This process typically employs strong oxidizing agents.

The following protocol is a representative example based on established chemical principles for

this type of transformation.

Materials:

2,5-dimethylpyrazine

Potassium permanganate (KMnO₄)

Sulfuric acid (H₂SO₄)

Sodium bisulfite (NaHSO₃)
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Distilled water

Ethanol

Standard laboratory glassware (three-necked flask, reflux condenser, dropping funnel, etc.)

Magnetic stirrer and heating mantle

Büchner funnel and filter paper

pH meter or pH paper

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a reflux

condenser, and a dropping funnel, dissolve 2,5-dimethylpyrazine in water.

Oxidation: While stirring vigorously, slowly add a saturated aqueous solution of potassium

permanganate through the dropping funnel. The rate of addition should be controlled to

maintain a gentle reflux of the reaction mixture. This reaction is exothermic.

Reaction Monitoring: The progress of the reaction can be monitored by the disappearance of

the purple color of the permanganate. The reaction is typically heated to ensure complete

conversion.

Work-up: After the reaction is complete, cool the mixture and filter it through a large Büchner

funnel to remove the manganese dioxide (MnO₂) precipitate. The filter cake should be

washed with hot water to recover any product.

Acidification: Combine the filtrate and washings, and carefully acidify with sulfuric acid to a

low pH. This will precipitate the crude Pyrazine-2,5-dicarboxylic acid.

Decolorization (Optional): If the crude product is colored, it can be decolorized by adding a

small amount of sodium bisulfite to the hot solution to reduce any remaining manganese

dioxide.

Purification: The precipitated solid is collected by filtration, washed with cold water, and then

can be further purified by recrystallization from hot water or an ethanol/water mixture.
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Drying: The purified product is dried in an oven at a suitable temperature to yield Pyrazine-
2,5-dicarboxylic acid as a crystalline solid.

Applications in Research and Development
Pyrazine-2,5-dicarboxylic acid serves as a versatile building block in various scientific fields:

Coordination Chemistry: It is frequently used as a ligand to form stable complexes with

transition metals. These metal-organic frameworks (MOFs) and coordination polymers are

investigated for their potential applications in catalysis, magnetism, and as porous materials.

[1][2]

Pharmaceuticals and Agrochemicals: The pyrazine moiety is a recognized pharmacophore in

drug discovery.[3][4] Pyrazine-2,5-dicarboxylic acid and its derivatives are used as

intermediates in the synthesis of novel therapeutic agents and agrochemicals.[1] For

instance, derivatives have been synthesized and evaluated for their antioxidant and

antimicrobial properties.

Proteomics Research: It is also utilized as a chemical tool in the field of proteomics.[5]

Visualized Workflows
Experimental Workflow for Synthesis
The following diagram illustrates the general laboratory workflow for the synthesis of Pyrazine-
2,5-dicarboxylic acid.
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Caption: Synthesis of Pyrazine-2,5-dicarboxylic acid.

Logical Relationship in Coordination Chemistry
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This diagram depicts the role of Pyrazine-2,5-dicarboxylic acid as a ligand in the formation of

coordination polymers.
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Caption: Formation of Coordination Polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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